Cas no 1006894-79-6 (4-Methyl-2-(phenylmethylene)hydrazide Benzenesulfonic Acid)

• Product Name: 4-Methyl-2-(phenylmethylene)hydrazide Benzenesulfonic Acid
• CAS No: 1006894-79-6
• MF: C₁₄H₁₄N₂O₂S
• MW: 274.338
• CID: 4532905
• Update Time: 2025-05-20

4-Methyl-2-(phenylmethylene)hydrazide Benzenesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 4-methyl-, (2E)-2-(phenylmethylene)hydrazide
• 4-Methyl-2-(phenylmethylene)hydrazide Benzenesulfonic Acid

• Inchi： InChI=1S/C14H14N2O2S/c1-12-7-9-14(10-8-12)19(17,18)16-15-11-13-5-3-2-4-6-13/h2-11,16H,1H3/b15-11+
• InChI Key： FZFLTDNAHASQQC-RVDMUPIBSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)N/N=C/C2=CC=CC=C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on 4-Methyl-2-(phenylmethylene)hydrazide Benzenesulfonic Acid

Introduction to 4-Methyl-2-(phenylmethylene)hydrazide Benzenesulfonic Acid (CAS No. 1006894-79-6)

4-Methyl-2-(phenylmethylene)hydrazide Benzenesulfonic Acid, with the CAS number 1006894-79-6, is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its complex molecular framework, which includes a hydrazide group, a phenylmethylene moiety, and a benzenesulfonic acid functional group. These structural features contribute to its diverse chemical properties and reactivity, making it a valuable candidate for both academic research and industrial applications.

The chemical structure of 4-Methyl-2-(phenylmethylene)hydrazide Benzenesulfonic Acid can be represented as C₁₃H₁₄N₂O₃S. The presence of the hydrazide group (−NHNHCO−) imparts nucleophilic properties to the molecule, enabling it to participate in a variety of chemical reactions, including condensation and substitution reactions. The phenylmethylene moiety (−CH=CHPh) adds conjugation and aromatic character, which can influence the compound's electronic properties and solubility. The benzenesulfonic acid group (−SO₃H) introduces strong acidity and enhances the compound's water solubility, making it suitable for aqueous-based reactions and formulations.

In the context of medicinal chemistry, 4-Methyl-2-(phenylmethylene)hydrazide Benzenesulfonic Acid has been explored for its potential therapeutic applications. Recent studies have focused on its ability to modulate specific biological pathways and interactions. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-inflammatory and anti-cancer activities. The hydrazide group has been linked to the inhibition of key enzymes involved in inflammatory responses, while the benzenesulfonic acid group can enhance cellular uptake and target specificity.

Beyond its medicinal applications, 4-Methyl-2-(phenylmethylene)hydrazide Benzenesulfonic Acid has also found utility in materials science. Its unique combination of functional groups makes it an attractive candidate for the synthesis of advanced materials with tailored properties. For example, the compound can be used as a building block for the preparation of polymers with enhanced mechanical strength and thermal stability. Additionally, its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs), which have applications in catalysis, gas storage, and separation processes.

The synthesis of 4-Methyl-2-(phenylmethylene)hydrazide Benzenesulfonic Acid typically involves a multi-step process that includes the formation of the hydrazide intermediate followed by the introduction of the phenylmethylene and benzenesulfonic acid moieties. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For instance, a study published in the Tetrahedron Letters reported a one-pot synthesis method that significantly reduces reaction time and improves yield. This method involves the condensation of 4-methylbenzohydrazide with benzaldehyde followed by sulfonation with chlorosulfonic acid.

The characterization of 4-Methyl-2-(phenylmethylene)hydrazide Benzenesulfonic Acid is typically performed using a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity of the compound. For example, NMR spectroscopy can confirm the presence of specific functional groups and their relative positions within the molecule, while MS can determine the molecular weight and confirm the identity of the compound.

In terms of safety and handling, while 4-Methyl-2-(phenylmethylene)hydrazide Benzenesulfonic Acid is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves, goggles, and lab coats, should be worn at all times. Additionally, it is recommended to handle the compound in a well-ventilated area or fume hood to minimize exposure to any volatile components.

To summarize, 4-Methyl-2-(phenylmethylene)hydrazide Benzenesulfonic Acid (CAS No. 1006894-79-6) is a versatile compound with a rich chemical structure that offers numerous opportunities for research and application development. Its unique combination of functional groups makes it an attractive candidate for medicinal chemistry studies, materials science applications, and advanced synthetic methodologies. As research in these areas continues to advance, it is likely that new insights into the properties and potential uses of this compound will emerge.